Cas no 65029-10-9 (Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylbutyl)-2,4-dioxo-5-pyrimidinyl]-)
65029-10-9 structure
Product Name:Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylbutyl)-2,4-dioxo-5-pyrimidinyl]-
CAS No:65029-10-9
MF:C12H20N4O3
MW:268.312202453613
CID:501336
PubChem ID:45118990
Update Time:2025-04-19
Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylbutyl)-2,4-dioxo-5-pyrimidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylbutyl)-2,4-dioxo-5-pyrimidinyl]-
- ACETAMIDE,N-[6-AMINO-1,2,3,4-TETRAHYDRO-3-METHYL-1-(2-METHYLBUTYL)-2,4-DIOXO-PYRIMIDIN-5-YL]-
- 65029-10-9
-
- Inchi: 1S/C12H20N4O3/c1-5-7(2)6-16-10(13)9(14-8(3)17)11(18)15(4)12(16)19/h7H,5-6,13H2,1-4H3,(H,14,17)
- InChI Key: XLGNGLBYNJSUMR-UHFFFAOYSA-N
- SMILES: O=C1N(C)C(C(=C(N)N1CC(C)CC)NC(C)=O)=O
Computed Properties
- Exact Mass: 268.1537
- Monoisotopic Mass: 267.146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 493
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.8A^2
- XLogP3: 0
Experimental Properties
- PSA: 95.74
Acetamide,N-[6-amino-1,2,3,4-tetrahydro-3-methyl-1-(2-methylbutyl)-2,4-dioxo-5-pyrimidinyl]- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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